6-nitro-3,4-dihydro-2H-1,4-benzoxazine
Cat. No. B1311004
M. Wt: 180.16 g/mol
InChI Key: GZAJZBARYACGSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
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reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:15]1[O:16][CH2:17][CH2:18][CH2:19]1.[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][cH:6][c:7]2[c:8]([cH:14]1)[NH:9][C:10](=[O:13])[CH2:11][O:12]2>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][cH:6][c:7]2[c:8]([cH:14]1)[NH:9][CH2:10][CH2:11][O:12]2
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Inputs
Step One
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Quantity
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Extracted from reaction SMILES
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reactant
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Smiles
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C1CCOC1
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Name
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Type
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reactant
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Smiles
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O=C1COc2ccc([N+](=O)[O-])cc2N1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=[N+]([O-])c1ccc2c(c1)NCCO2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
